Cas no 2091452-88-7 (3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl-)

• Product Name: 3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl-
• CAS No: 2091452-88-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5255117
• Update Time: 2025-10-24

3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl-

• Inchi： 1S/C11H15NO2/c1-5-9-6(2)10(11(13)14)8(4)12-7(9)3/h5H2,1-4H3,(H,13,14)
• InChI Key： QWSBVKKMGMMEQX-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C)=C(CC)C(C)=C1C(O)=O

Additional information on 3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl-

3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl- (CAS No. 2091452-88-7): A Comprehensive Overview

3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl-, identified by its CAS number 2091452-88-7, is a fascinating compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the pyridine derivatives family, which is renowned for its diverse biological activities and industrial applications. The structural uniqueness of 3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl- lies in its substituted pyridine core, which is functionalized with ethyl and methyl groups at specific positions. This specific arrangement not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in medicinal chemistry and drug development.

The synthesis of 3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl- involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of a pyridine ring, followed by the introduction of ethyl and methyl groups at the 5-, 2-, and 6-positions, respectively. These steps require precise control over reaction conditions, including temperature, pressure, and catalyst selection, to ensure high yield and purity. The synthetic route also emphasizes the importance of purification techniques such as recrystallization or column chromatography to isolate the desired product from impurities.

In recent years, 3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl- has been studied for its potential pharmacological properties. Pyridine derivatives are well-known for their role as bioactive molecules due to their ability to interact with various biological targets. The presence of multiple substituents in 3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl- enhances its binding affinity to enzymes and receptors, making it a promising candidate for drug discovery. Current research is focusing on its potential applications in treating neurological disorders, where pyridine-based compounds have shown significant promise.

One of the most intriguing aspects of 3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl- is its role as a key intermediate in the synthesis of more complex molecules. Its structural framework provides a versatile platform for further chemical modifications, allowing researchers to design novel compounds with tailored properties. This has led to several innovative approaches in drug development, where 3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl- serves as a building block for more sophisticated pharmacophores.

The pharmacological activity of 3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl- has been extensively evaluated in preclinical studies. These studies have revealed that the compound exhibits potent inhibitory effects on certain enzymes and receptors associated with various diseases. For instance, preliminary findings suggest that it may have therapeutic potential in combating inflammation and oxidative stress-related conditions. Additionally, its interaction with specific biological pathways makes it a candidate for developing treatments against cancer and neurodegenerative diseases.

The industrial significance of 3-Pyridinecarboxylic acid, 5-ethyl-2,4,6-trimethyl- extends beyond pharmaceutical applications. Its unique chemical properties make it valuable in material science and catalysis. Researchers are exploring its use as a ligand in metal-catalyzed reactions due to its ability to stabilize transition metals effectively. This has opened up new avenues for developing more efficient catalysts for industrial processes.

The future prospects of 3-Pyridinecarboxylic acid, 5-ethyl-2,4，6-trimethyl are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced properties. Collaborative efforts between academia and industry will be crucial in translating these findings into practical applications.

In conclusion，3-Pyridinecarboxylic acid，5 ethyl -2，4，6 -trimethyle(CAS No．2091452 -88 -7) is a multifaceted compound with significant potential in pharmaceuticals、materials science，and catalysis。Its unique structure and biological activity make it a valuable asset in ongoing research efforts aimed at developing new treatments and technologies。As our understanding of its properties continues to grow，so too will its impact on various scientific disciplines．